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Compound of Interest

2,3-Difluoro-6-
Compound Name:
methoxybenzaldehyde

Cat. No.: B067421

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and optimal storage of 2,3-Difluoro-6-
methoxybenzaldehyde.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2,3-Difluoro-6-methoxybenzaldehyde?

Al: 2,3-Difluoro-6-methoxybenzaldehyde is classified as an irritant. It can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is crucial to handle
this compound with appropriate personal protective equipment (PPE).

Q2: What are the recommended storage conditions for this compound?

A2: To ensure stability, 2,3-Difluoro-6-methoxybenzaldehyde should be stored under an inert
gas, such as nitrogen or argon, at a temperature of 2-8°C.[2][3][4][5] It is also noted to be air-
sensitive, making an inert atmosphere critical for long-term storage.[2][3][5][6]

Q3: What materials are incompatible with 2,3-Difluoro-6-methoxybenzaldehyde?

A3: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents, as
these materials are incompatible.[6] Such contact could lead to vigorous and potentially
hazardous reactions.
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Q4: What should | do in case of accidental exposure?
A4: In case of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1][6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention.[1][6]

 Inhalation: Move to fresh air. If you feel unwell, call a poison center or doctor.[1][6]

 Ingestion: Clean your mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.[6]

Q5: Is this compound stable under normal laboratory conditions?

A5: 2,3-Difluoro-6-methoxybenzaldehyde is stable under recommended storage conditions.
[6] However, it is sensitive to air and should be handled accordingly.[3][5]
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Problem

Possible Cause

Recommended Solution

Compound has discolored

(turned yellow/orange)

Exposure to air or light.

This compound is air-sensitive
and should be stored under an
inert atmosphere.[2][3][5]
While a slight color change
may not impact all
experiments, it is best to use a
fresh, properly stored sample
for sensitive applications.
Always handle the compound
quickly and reseal the
container tightly under inert

gas.

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify that the compound has
been stored at 2-8°C under an
inert atmosphere.[2][3][5] If
degradation is suspected, it is
advisable to use a new batch
of the compound that has been

stored correctly.

Precipitate formation in

solution

Low solubility in the chosen
solvent at a specific

temperature.

Gently warm the solution to aid
dissolution. If the precipitate
persists, consider using a
different solvent or a co-

solvent system.

Physicochemical and Safety Data

Physical and Chemical Properties
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Property Value

Molecular Formula C8H6F202

Molecular Weight 172.13 g/mol

Appearance White to light yellow to light orange
powder/crystal

Melting Point 55-57 °C[2][3][5]

Boiling Point 233.0 £ 35.0 °C at 760 mmHg (Predicted)[2][5]

Flash Point 92.1 °C[3]

Density 1.289 + 0.06 g/cm3 (Predicted)[2][5]

Safety and Handling Information

Parameter

Information

Hazard Codes

Xi (Irritant)[2][3][5]

Risk Statements

R36/37/38: Irritating to eyes, respiratory system
and skin.[2][5]

Safety Statements

S26: In case of contact with eyes, rinse
immediately with plenty of water and seek
medical advice.[2][3][5] S37: Wear suitable
gloves.[2][3][5]

Hazard Statements

H315: Causes skin irritation.[2] H319: Causes
serious eye irritation.[2] H335: May cause

respiratory irritation.[2]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[2] P280: Wear
protective gloves/protective clothing/eye
protection/face protection. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]
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Experimental Workflow: Safe Handling and Storage

Workflow for Handling and Storage of 2,3-Difluoro-6-methoxybenzaldehyde
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Caption: Workflow for handling and storage of 2,3-Difluoro-6-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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